Cas no 1936610-17-1 (tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 1936610-17-1
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5292530
• Update Time: 2026-03-10

tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-3,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C10H15F2NO2/c1-9(2,3)15-8(14)13-6-4-5-10(11,12)7-13/h4-5H,6-7H2,1-3H3
• InChI Key： VJKOSCYGPGLZJU-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=CC1(F)F

Additional information on tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 1936610-17-1)

Tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate, identified by the chemical compound code CAS No. 1936610-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its utility in the synthesis of bioactive molecules. The presence of fluorine atoms and a tert-butyl ester group in its molecular structure imparts unique physicochemical properties that make it a valuable intermediate in drug development.

The tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate molecule exhibits a high degree of structural complexity, which is reflected in its intricate stereochemistry and electronic distribution. The fluorine substituents at the 3-position significantly influence the compound's reactivity and binding affinity, making it a promising candidate for further derivatization and functionalization. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling aspects of tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate is its potential application in the synthesis of novel therapeutic agents. The tetrahydropyridine scaffold is a well-established pharmacophore in many drugs used to treat neurological disorders, cardiovascular diseases, and infectious diseases. By incorporating fluorine atoms into this framework, researchers aim to enhance the compound's bioavailability and reduce its susceptibility to enzymatic degradation. This approach has been particularly successful in the development of antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate and biological targets. Molecular docking studies have revealed that this compound can effectively bind to specific enzymes and receptors involved in disease pathways. For instance, research has shown that derivatives of this molecule exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. These findings underscore the importance of tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate as a key building block in the design of next-generation therapeutics.

The synthesis of tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate presents unique challenges due to its complex stereochemistry and the need for precise control over reaction conditions. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to streamline the synthetic route while maintaining high yields and purity. These advancements are crucial for ensuring that sufficient quantities of tert-butyl 3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate are available for preclinical and clinical studies.

In addition to its pharmaceutical applications, tert-butyl 3, tert-butyl 33difluorotetrahydropyridinecarboxylete also shows promise in materials science and agrochemical research. The unique electronic properties of fluorinated tetrahydropyridines make them suitable candidates for use as ligands in catalytic systems or as components in advanced materials with specialized functionalities. Furthermore, tertbutylester groups can be readily hydrolyzed or transesterified, allowing for further modifications that tailor the compound's properties for specific applications.

The growing interest in fluorinated heterocycles underscores their significance as privileged scaffolds in drug discovery. As more research is conducted into understanding the structural features that contribute to biological activity, compounds like tertbutylester groupsfluorotetrahydropyridines will continue to be explored as potential therapeutic agents or intermediates. The development of efficient synthetic routes and innovative applications will further solidify their role in modern medicinal chemistry.

In conclusion, tertbutylester groupsfluorotetrahydropyridines such as tertbutylester groupsfluorotetrahydropyridinescarboxylete (CAS No. 1936610-17-1) represent a fascinating area of research with far-reaching implications for pharmaceuticals, materials science, and beyond. The combination of structural complexity, unique physicochemical properties, and versatile reactivity makes them indispensable tools for chemists seeking to develop novel solutions to complex challenges.